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Abstract

Methyl oleate, the methyl ester of oleic acid, is a versatile and biodegradable fatty acid methyl
ester (FAME) with a wide array of applications across diverse industries. This technical guide
provides an in-depth analysis of its commercial and industrial uses, focusing on its roles as a
lubricant, solvent, surfactant intermediate, and its applications in agriculture and cosmetics.
The document further explores its synthesis, presents detailed experimental protocols for its
key applications, and summarizes its physicochemical and performance properties in tabular
format. Additionally, it delves into the known biological signaling pathways of its parent
compound, oleic acid, offering insights into potential areas of investigation for methyl oleate in
drug development.

Physicochemical and Performance Properties of
Methyl Oleate

Methyl oleate's utility is underpinned by its distinct physical and chemical characteristics.
These properties make it a suitable replacement for petroleum-based products in various
formulations.
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Table 1: Physical and Chemical Properties of Methyl

Oleate

Property Value Reference(s)

Molecular Formula C19H3602 [11[2][3]

Molecular Weight 296.49 g/mol [1112][3]

Appearance Colorless to pale yellow liquid [3114]

Odor Faint, fatty odor [3]

Density 0.874 g/mL at 20°C [2][5]

Melting Point -12°Cto-20 °C [41[6]

Boiling Point 218 °C at 20 mmHg [2][5]

Flash Point >110 °C [7]
Insoluble in water; Soluble in

Solubility organic solvents (e.g., ethanol,  [4][8]
ether)

Refractive Index 1.448 - 1.454 at 20°C [21[7]

CAS Number 112-62-9 [2][3]

Table 2: Performance Data of Methyl Oleate in Lubricant
and Biodiesel Applications
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Application Performance Metric Value/Observation Reference(s)
) Lubricity (Four-Ball EP  Can be formulated to
Lubricant _ [°]
LWI) achieve at least 130
Extreme Pressure Can be formulated to
(Four-Ball EP Weld achieve at least 620 [9]
Point) kg
Extreme Pressure Can be formulated to
(Falex EP, ASTM achieve at least 4500 [9]
D3233) lbs
o ) 86.57% reduction in
Lubricity of Mixed o .
) ) friction coefficient at [10]
Oleic Acid Esters (Af)
room temperature
High-Temperature
Lubricity of Mixed o
) ) 89.56% reduction in
Oleic Acid Esters (Af o o [10]
) friction coefficient
after hot rolling at
180°C)
o Kinematic Viscosity at
Biodiesel ~4.6 mm?/s [11]
40°C
Reduction observed in
Cetane Number ] [12]
blends with n-heptanol
Reduced soot and
o , NOx emissions
Emissions (in blends) [12]

compared to pure

diesel

Commercial and Industrial Applications

Methyl oleate's favorable properties, including its high flash point, low volatility, excellent
solvency, and biodegradability, have led to its widespread adoption in numerous industrial
sectors.[13]
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e Lubricants and Metalworking Fluids: Methyl oleate serves as a lubricity additive and a base
oil in the formulation of biodegradable lubricants and metalworking fluids.[2][4][9] It enhances
the film strength and load-carrying capacity of these fluids.[9]

o Solvents and Cleaners: Its excellent solvency power makes it an effective and
environmentally friendly alternative to petroleum-based solvents in paints, coatings,
adhesives, and industrial cleaning formulations.[6][13]

o Surfactants and Detergents: Methyl oleate is a key intermediate in the synthesis of various
surfactants, particularly methyl ester sulfonates (MES), which are used in laundry detergents
and cleaning products.[14][15][16]

o Agrochemicals: It is utilized as a solvent, co-solvent, and oil carrier in pesticide and herbicide
formulations, particularly in emulsifiable concentrates (ECs).[6][13] Its use can enhance the
stability and spreadability of these formulations.[13]

o Cosmetics and Personal Care: In cosmetic formulations, methyl oleate functions as an
emollient, skin-conditioning agent, and solvent, imparting a smooth and soft feel to creams
and lotions.[4][17][18]

o Pharmaceuticals and Drug Delivery: It is explored as a solvent and carrier for drug
formulations, potentially enhancing the bioavailability of lipophilic active pharmaceutical
ingredients.[2]

e Research and Development: In a laboratory setting, methyl oleate is used as a
chromatographic reference standard for the analysis of fatty acid methyl esters.[6]

Experimental Protocols

This section provides detailed methodologies for the synthesis of methyl oleate and its
formulation into key industrial products.

Synthesis of Methyl Oleate

This protocol is adapted from a solvent-free enzymatic synthesis method.[5][13]

Materials:
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e Oleic acid

e Methanol

e Immobilized lipase (e.g., Lipozyme® 435)
« Molecular sieves (3 A), activated

» Baffled Erlenmeyer flasks

e Shaking incubator

e Centrifuge

» Rotary evaporator

Procedure:

Activate the molecular sieves by drying at 250°C for 16 hours.

 In a baffled Erlenmeyer flask, combine oleic acid and methanol at a molar ratio of 1:1.5.

e Add the immobilized lipase at a concentration of 0.75 wt% of the total reactants.

e Add activated molecular sieves in 50% excess relative to their water adsorption capacity.
 Incubate the reaction mixture in a shaking incubator at 55°C and 170 rpm for 48-72 hours.
» Monitor the reaction progress by titrating the residual free fatty acid content.

» Upon completion, centrifuge the mixture at 8000 g for 10 minutes to separate the lipase and
molecular sieves.

« Filter the supernatant to remove any fine particles.

o Remove the excess unreacted methanol using a rotary evaporator under vacuum to obtain
the final methyl oleate product.

This protocol is based on a conventional acid-catalyzed esterification process.[19][20]
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Materials:

e Oleic acid

e Methanol

 Sulfuric acid (concentrated)

» Reaction vessel with a reflux condenser and overhead stirrer
e Heating mantle

e Separatory funnel

e Sodium bicarbonate solution (5%)
e Brine solution

e Anhydrous sodium sulfate

» Rotary evaporator

Procedure:

¢ |n the reaction vessel, combine oleic acid and methanol. The molar ratio of methanol to oleic
acid can range from 3:1 to 6:1.

o Slowly add concentrated sulfuric acid as a catalyst (typically 1-2% by weight of oleic acid)
while stirring.

o Heat the mixture to reflux (approximately 65-70°C) and maintain for 3-4 hours with
continuous stirring.

e Monitor the reaction by thin-layer chromatography (TLC) or by measuring the acid value of
the reaction mixture.

 After the reaction is complete, cool the mixture to room temperature.

 Remove the excess methanol using a rotary evaporator.
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e Dissolve the residue in an organic solvent like diethyl ether and transfer to a separatory
funnel.

» Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent and evaporate the solvent under reduced pressure to yield
methyl oleate.

Formulation of an Agrochemical Emulsifiable
Concentrate (EC)

This protocol outlines the preparation of a stable emulsifiable concentrate using methyl oleate
as a solvent.[13][21][22]

Materials:

Active ingredient (e.g., a pesticide or herbicide)

Methyl oleate (solvent)

Surfactant blend (e.g., a mix of non-ionic and anionic surfactants)

Antifoam agent (optional)

Homogenizer or high-speed stirrer

Procedure:

¢ In a suitable vessel, dissolve the active ingredient in methyl oleate under stirring until a
homogenous solution is obtained.

e In a separate container, prepare the surfactant blend. A typical blend might consist of
ethoxylated alcohols and calcium dodecylbenzene sulfonate.
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o Slowly add the surfactant blend to the active ingredient-methyl oleate solution while
continuously stirring.

 If required, add a small amount of an antifoam agent.

e Homogenize the mixture using a high-speed stirrer until a clear and stable emulsifiable
concentrate is formed.

o Evaluation:

o Emulsion Stability: Dilute the EC in water at the desired concentration (e.g., 1:100) and
observe for any phase separation, creaming, or sedimentation over a 24-hour period.

o Cold Test: Store the EC at a low temperature (e.g., 0°C) for a specified period and check
for crystallization or phase separation.

o Accelerated Storage Stability: Store the EC at an elevated temperature (e.g., 54°C) for 14
days and evaluate its physical and chemical properties.

Representative Metalworking Fluid Formulation

This protocol provides a general guideline for formulating a semi-synthetic metalworking fluid
using methyl oleate as a lubricity additive.[23][24][25]

Materials:

o Base oil (e.g., naphthenic or paraffinic mineral oil)

» Methyl oleate (lubricity additive)

» Emulsifier package (anionic and non-ionic surfactants)

o Corrosion inhibitor (e.g., alkanolamines, sodium sulfonates)

o Extreme pressure (EP) additive (e.g., sulfurized or phosphorus-based compounds)
» Biocide

e Antifoaming agent
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o Water
Procedure:
 In a blending vessel, add the base oil.

» With moderate stirring, add the methyl oleate, emulsifier package, corrosion inhibitor, and
EP additive.

» Continue mixing until a homogenous oil-phase concentrate is formed.
» Add the biocide and antifoaming agent and mix thoroughly.

» To create the final metalworking fluid, slowly add the oil-phase concentrate to water (typically
at a 5-10% concentration) with constant agitation to form a stable emulsion.

o Evaluation:

[¢]

Emulsion Stability: Observe the diluted fluid for phase separation over time.

o Lubricity Testing: Evaluate using standard methods like the Four-Ball EP test (ASTM
D2783) or Falex Pin and Vee Block test (ASTM D3233).

o Corrosion Resistance: Conduct cast iron chip tests (ASTM D4627) or other relevant
corrosion tests.

o Foaming Characteristics: Assess foaming tendency using a graduated cylinder and
aeration.

Synthesis of a Methyl Ester Sulfonate (MES) Surfactant

This protocol describes the conversion of methyl oleate into a methyl ester sulfonate, a
common anionic surfactant.[15][26]

Materials:
o Methyl oleate

e Sodium bisulfite (NaHSO3)
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e Aluminum oxide (Al203) catalyst

» Reaction vessel with a stirrer, thermometer, and condenser
e Heating mantle

Procedure:

« In the reaction vessel, combine methyl oleate and sodium bisulfite. A typical molar ratio of
methyl ester to sodium bisulfite is 1:1.5.

e Add the aluminum oxide catalyst (e.g., 1% w/w of methyl oleate).

e Heat the reaction mixture to 100°C with continuous stirring.

o Maintain the reaction at this temperature for approximately 4.5 hours.

 After the reaction, the resulting product is a mixture containing the methyl ester sulfonate.
e The crude product can be purified and neutralized as required for its final application.

o Evaluation: The performance of the resulting surfactant can be assessed by measuring its
surface tension, critical micelle concentration (CMC), and detergency performance.

Biological Signhaling Pathways of Oleic Acid (Parent
Compound of Methyl Oleate)

While direct research on the signaling pathways of methyl oleate is limited, extensive studies
on its parent compound, oleic acid, provide valuable insights into its potential biological
activities. It is important to note that the esterification of oleic acid to methyl oleate alters its
chemical properties, which may influence its biological interactions. The following information is
based on the known effects of oleic acid.

Oleic acid has been shown to modulate several key signaling pathways involved in metabolism
and inflammation:
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» Mitogen-Activated Protein Kinase (MAPK) Pathway: Oleic acid can influence the MAPK
signaling cascade, which is involved in cell proliferation, differentiation, and apoptosis.[1]

« Insulin Signaling Pathway: Oleic acid plays a complex role in insulin signaling. While chronic
exposure to high levels of certain fatty acids can lead to insulin resistance, oleic acid has
also been shown to have protective effects against palmitate-induced insulin resistance in
some cellular models.[1][12]

o Hypoxia-Inducible Factor (HIF) Pathway: Oleic acid can regulate genes that are also
controlled by the hypoxia signaling pathway.[1]

o Peroxisome Proliferator-Activated Receptors (PPARS): Oleic acid is a known ligand for
PPARs, which are nuclear receptors that play a crucial role in lipid and glucose metabolism.
[11][19][27][28][29] Activation of PPARa by oleate can protect pancreatic (3-cells from
dysfunction.[28]

e G-Protein Coupled Receptor 40 (GPR40/FFAR1): Long-chain fatty acids like oleic acid are
natural ligands for GPR40, a receptor that potentiates glucose-stimulated insulin secretion
from pancreatic B-cells.[8][9][14][30][31]

Visualizations
Diagram 1: General Workflow for Methyl Oleate
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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